Cas no 211244-80-3 (Ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate)

• Product Name: Ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate
• CAS No: 211244-80-3
• MF: C₁₀H₁₃N₃O₂S
• MW: 239.294120550156
• CID: 1035858
• PubChem ID: 10633735
• Update Time: 2025-05-20

Ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate
• (E)-ETHYL 3-(4-AMINO-2-(METHYLTHIO)-PYRIMIDIN-5-YL)ACRYLATE
• (E)-ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate
• AK118785
• ethyl (2E)-3-[4-amino-2-(methylsulfanyl)pyrimidin-5-yl]prop-2-enoate
• Ethyl 3-(4-Amino-2-methanesulfanyl-pyrimidin-5-yl)acrylate
• FT-0686191
• QC-751
• ethyl (E)-3-(4-amino-2-methylsulfanylpyrimidin-5-yl)prop-2-enoate
• ethyl (E)-3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate
• 211244-80-3
• SCHEMBL10192546
• 2-Propenoic acid, 3-[4-amino-2-(methylthio)-5-pyrimidinyl]-, ethyl ester
• DTXSID80442808
• 1908455-64-0
• Ethyl3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate
• DB-141728

• Inchi： 1S/C10H13N3O2S/c1-3-15-8(14)5-4-7-6-12-10(16-2)13-9(7)11/h4-6H,3H2,1-2H3,(H2,11,12,13)/b5-4+
• InChI Key： MTNLADVXCOTFLC-SNAWJCMRSA-N
• SMILES： S(C)C1=NC=C(/C=C/C(=O)OCC)C(N)=N1

Computed Properties

• Exact Mass: 239.07299
• Monoisotopic Mass: 239.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 78.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate

Ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate (CAS No. 211244-80-3): A Comprehensive Overview

Ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate (CAS No. 211244-80-3) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This acrylate derivative, characterized by its pyrimidine core and reactive ester group, serves as a versatile intermediate in the synthesis of various biologically active molecules.

The compound's molecular structure, featuring a pyrimidine ring substituted with an amino group at the 4-position and a methylthio group at the 2-position, makes it an intriguing candidate for further exploration in drug discovery. The presence of both electron-donating and electron-withdrawing groups within the same aromatic system enhances its reactivity, enabling diverse chemical transformations that are crucial for medicinal chemistry applications.

In recent years, Ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate has been extensively studied for its potential in developing novel therapeutic agents. Its ability to undergo nucleophilic addition reactions with various nucleophiles has opened up avenues for the synthesis of complex molecules, including kinase inhibitors and other targeted therapies. These properties make it particularly valuable in the context of oncology research, where precise molecular interactions are essential for effective treatment.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors targeting specific enzymes involved in cancer pathways. The pyrimidine moiety, known for its ability to interact with biological targets such as kinases and transcription factors, provides a scaffold that can be modified to enhance binding affinity and selectivity. This has led to several preclinical studies exploring its efficacy in inhibiting tumor growth and metastasis.

The synthesis of Ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate involves a multi-step process that requires careful optimization to ensure high yields and purity. The reaction sequence typically begins with the condensation of ethyl acrylate with a suitable pyrimidine derivative under controlled conditions. Subsequent functionalization steps introduce the amino and methylthio groups at the appropriate positions on the pyrimidine ring.

Recent advancements in synthetic methodologies have improved the efficiency of these reactions, making it possible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing desired substituents with high precision. These improvements not only enhance the accessibility of Ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate but also pave the way for more complex derivatives with tailored biological activities.

The pharmacological potential of Ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate extends beyond oncology. Researchers have also investigated its effects on inflammatory pathways and infectious diseases, demonstrating its versatility as a pharmacophore. The compound's ability to modulate enzyme activity has led to promising results in preclinical models, suggesting its utility in treating a range of conditions beyond cancer.

In conclusion, Ethyl 3-(4-amino-2-(methylthio)pyrimidin-5-yl)acrylate (CAS No. 211244-80-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.